Cas no 1807137-03-6 (2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1807137-03-6
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4891463
• Update Time: 2025-05-22

2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-5(8(11,12)13)4(14)2-15-6(3)7(9)10/h2,7H,1H3
• InChI Key： FYUJSEWWLSGGQY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine

2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1807137-03-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, which includes a difluoromethyl group at the 2-position, an iodo group at the 5-position, a methyl group at the 3-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its distinct chemical properties and reactivity, making it a valuable compound in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The presence of multiple fluorinated groups in this compound enhances its stability and bioavailability, which are critical factors in drug design. For instance, the difluoromethyl group and trifluoromethyl group are known to improve lipophilicity and metabolic stability, respectively. These attributes make this compound a promising candidate for use in anti-inflammatory agents, antiviral drugs, and other therapeutic areas.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and electrophilic aromatic substitution reactions. The introduction of the iodo group at the 5-position is often achieved via Sandmeyer-type reactions or direct electrophilic iodination. The methyl and trifluoromethyl groups are introduced through alkylation or acylation steps, followed by deprotection to yield the final product. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments involving this compound is its application in catalytic processes. Researchers have demonstrated that this pyridine derivative can act as an efficient ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and asymmetric catalysis. The combination of electron-withdrawing groups (e.g., trifluoromethyl) and electron-donating groups (e.g., methyl) on the pyridine ring creates a unique electronic environment that enhances catalytic activity. This has led to its use in the synthesis of complex organic molecules with high enantioselectivity.

Moreover, this compound has shown potential in materials science applications. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in metal-organic frameworks (MOFs) and other advanced materials. The fluorinated substituents also contribute to thermal stability and resistance to degradation, which are desirable properties for high-performance materials.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1807137-03-6) is a versatile compound with a wide range of applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with enhanced properties. As ongoing research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow.